N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H16F3N3O3S/c1-22-14-7-2-3-8-15(14)23(27(22,25)26)10-9-21-16(24)12-5-4-6-13(11-12)17(18,19)20/h2-8,11H,9-10H2,1H3,(H,21,24)
• InChI Key: QLIFGLQAAAKOPY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H16F3N3O3S
• Molecular Weight: 399.4 g/mol

Description

N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H16F3N3O3S and its molecular weight is 399.39. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(trifluoromethyl)benzamide is a compound that has been explored for its potential anticancer properties. A study by Ravinaik et al. (2021) on a series of substituted benzamides, which share structural similarities with the chemical , demonstrated moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds were compared to etoposide, a standard reference drug, showing that some derivatives exhibited higher anticancer activities than the reference drug (Ravinaik et al., 2021). Another study by Tiwari et al. (2017) on Schiff’s bases containing a thiadiazole scaffold, similar to the compound of interest, also displayed promising anticancer activity, with certain compounds showing GI50 values comparable to the standard drug Adriamycin (Tiwari et al., 2017).

Inhibition of Stearoyl-CoA Desaturase-1

The compound has been implicated in the inhibition of Stearoyl-CoA desaturase-1 (SCD-1), a key enzyme involved in fatty acid metabolism, which is a target for therapeutic intervention in metabolic diseases and cancer. Research conducted by Uto et al. (2009) identified a related compound as a potent and orally efficacious SCD-1 inhibitor, demonstrating a dose-dependent decrease in the plasma desaturation index in mice (Uto et al., 2009).

Antimicrobial Activity

Benzamide derivatives, including structures akin to this compound, have been explored for their antimicrobial properties. Studies like those by Abdellatif et al. (2013) have shown that certain benzimidazole derivatives possess in vitro antimicrobial activity, indicating the potential for these compounds to serve as bases for developing new antimicrobial agents (Abdellatif et al., 2013).